N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide
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Description
N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Applications
Synthesis and Biological Evaluation of Novel Pyrazolopyrimidines Derivatives This research presents the synthesis of a novel series of pyrazolopyrimidines, demonstrating their application in medicinal chemistry, particularly for their potential as anticancer and anti-5-lipoxygenase agents. The structural relation and the synthesis process highlight the chemical versatility and potential pharmacological relevance of the compound (Rahmouni et al., 2016).
Synthesis and Antimicrobial Activity of Coumarin Pyrazole Pyrimidine Derivatives This study illustrates the synthesis of coumarin pyrazole pyrimidine derivatives and evaluates their antimicrobial properties. The structural complexity and biological activities of these derivatives emphasize the chemical's role in developing new antimicrobial agents (Vijaya Laxmi et al., 2012).
Spectroscopic and Electrochemical Studies
Novel Copper(II), Cobalt(II), and Nickel(II) Complexes with Chromene Derivatives This research delves into the synthesis of novel organic ligands, including the compound , and their metal complexes. The study provides insights into the structural, spectroscopic, and electrochemical properties of these complexes, indicating the compound's utility in inorganic and coordination chemistry (Myannik et al., 2018).
Biological Applications
Synthesis, Characterization, and Biological Evaluation of Schiff Bases This study explores the synthesis of Schiff bases containing the compound and evaluates their antioxidant and antimicrobial activities. The results indicate potential applications in the development of novel therapeutic agents with antimicrobial properties (Saundane & Mathada, 2015).
Synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide as a Potential PET Agent The synthesis of a compound structurally related to the chemical is described, with its application in imaging neuroinflammation using positron emission tomography (PET), underscoring its potential use in medical diagnostics and neurological research (Wang et al., 2018).
properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-oxochromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O4/c1-11-8-19(28)24-21(22-11)26-18(9-14(25-26)12-6-7-12)23-20(29)17-10-15(27)13-4-2-3-5-16(13)30-17/h2-5,8-10,12H,6-7H2,1H3,(H,23,29)(H,22,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDRQIKBYWXPTRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.